N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide

• CAS No.: 1260918-78-2
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.51
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)acetamide
• InChI: InChI=1S/C21H25N3O5S/c1-4-10-23-20(26)19-15(8-11-30-19)24(21(23)27)13-18(25)22-9-7-14-5-6-16(28-2)17(12-14)29-3/h5-6,8,11-12H,4,7,9-10,13H2,1-3H3,(H,22,25)
• InChI Key: GDTJEBYYDOYQKR-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC
• solubility: not available

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C21H25N3O5S and its molecular weight is 431.51. The purity is usually 95%.
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Biological Activity

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a complex organic compound that has attracted attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C21H25N3O5S
• Molecular Weight : 431.5 g/mol
• IUPAC Name : N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)acetamide

The compound features a thienopyrimidine core with a dimethoxyphenylethyl side chain and an acetamide group. This unique structure may confer distinct pharmacological properties compared to simpler analogs.

The biological activity of this compound is believed to involve interactions with various molecular targets including enzymes and receptors involved in inflammatory pathways and cell proliferation. Preliminary studies suggest that the compound may modulate signaling pathways related to inflammation and cancer cell growth.

1. Anti-inflammatory Properties

Research indicates that this compound exhibits potential anti-inflammatory effects. It may inhibit the production of pro-inflammatory cytokines or modulate pathways involved in inflammation.

2. Antitumor Activity

Similar compounds have shown promise as antitumor agents. Preliminary data suggest that this compound could also possess antitumor properties through mechanisms involving apoptosis and cell cycle arrest.

3. Antimicrobial Effects

There is emerging evidence that compounds with similar structures exhibit antimicrobial activities. Further studies are needed to evaluate the spectrum of activity against various pathogens.

Research Findings

Study	Findings
Walid Fayad et al. (2019)	Identified novel anticancer compounds through screening; suggested potential for N-[2-(3,4-dimethoxyphenyl)ethyl]-... in multicellular spheroids .
Smolecule (2024)	Reported preliminary studies showing anti-inflammatory and analgesic properties; further investigation required for detailed mechanisms .

Case Studies

• Case Study on Antitumor Activity : A study conducted on multicellular spheroids demonstrated that compounds structurally similar to N-[2-(3,4-dimethoxyphenyl)ethyl]-... showed significant cytotoxic effects against cancer cells. The research highlighted the importance of structural complexity in enhancing biological activity .
• Inflammation Model : In vivo studies using animal models indicated that treatment with the compound resulted in decreased levels of inflammatory markers compared to controls. This suggests a promising avenue for therapeutic applications in inflammatory diseases .